Cas no 1628927-31-0 (4,4-bis(ethoxymethyl)cyclohexanone)

4,4-Bis(ethoxymethyl)cyclohexanone is a specialized cyclohexanone derivative featuring ethoxymethyl substituents at the 4-position. This compound is of interest in organic synthesis due to its functionalized cyclohexane backbone, which serves as a versatile intermediate for further chemical modifications. The ethoxymethyl groups enhance solubility in organic solvents and provide reactive sites for ether cleavage or nucleophilic substitution, facilitating the synthesis of complex molecular architectures. Its stability under mild conditions makes it suitable for applications in pharmaceuticals, agrochemicals, and fine chemical production. The compound’s defined structure and purity ensure reproducibility in synthetic pathways, supporting its use in research and industrial processes requiring precise control over molecular frameworks.
4,4-bis(ethoxymethyl)cyclohexanone structure
1628927-31-0 structure
Product Name:4,4-bis(ethoxymethyl)cyclohexanone
CAS No:1628927-31-0
MF:C12H22O3
MW:214.301284313202
CID:5181129
PubChem ID:90459516
Update Time:2026-03-05

4,4-bis(ethoxymethyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 4,4-bis(ethoxymethyl)-Cyclohexanone
    • 4,4-Bis(ethoxymethyl)cyclohexan-1-one
    • 4,4-bis(ethoxymethyl)cyclohexanone
    • ZMHUYFGZHNSXJD-UHFFFAOYSA-N
    • CS-0100257
    • SCHEMBL16098408
    • 1628927-31-0
    • Inchi: 1S/C12H22O3/c1-3-14-9-12(10-15-4-2)7-5-11(13)6-8-12/h3-10H2,1-2H3
    • InChI Key: ZMHUYFGZHNSXJD-UHFFFAOYSA-N
    • SMILES: C1(=O)CCC(COCC)(COCC)CC1

Computed Properties

  • Exact Mass: 214.15689456g/mol
  • Monoisotopic Mass: 214.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 35.5Ų

4,4-bis(ethoxymethyl)cyclohexanone Pricemore >>

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4,4-bis(ethoxymethyl)cyclohexanone Related Literature

Additional information on 4,4-bis(ethoxymethyl)cyclohexanone

Introduction to 4,4-Bis(ethoxymethyl)cyclohexanone (CAS No. 1628927-31-0)

4,4-Bis(ethoxymethyl)cyclohexanone, with the CAS number 1628927-31-0, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound is characterized by its cyclohexanone core and the presence of two ethoxymethyl groups at the 4-position, which contribute to its distinct physical and chemical properties.

The synthesis of 4,4-bis(ethoxymethyl)cyclohexanone typically involves a multi-step process, including the reaction of cyclohexanone with ethylene oxide in the presence of a suitable catalyst. The resulting compound exhibits high stability and low reactivity under standard conditions, making it an attractive candidate for further chemical modifications and derivatizations. Recent studies have explored various synthetic routes to optimize the yield and purity of this compound, highlighting its importance in organic synthesis.

In the pharmaceutical industry, 4,4-bis(ethoxymethyl)cyclohexanone has shown promise as an intermediate in the synthesis of novel drugs. Its cyclohexanone core provides a versatile platform for the introduction of functional groups that can enhance the pharmacological properties of the final product. For instance, researchers have utilized this compound as a building block in the development of anti-inflammatory agents and antiviral drugs. The ability to tailor the chemical structure through selective functionalization opens up new avenues for drug discovery and development.

Beyond pharmaceutical applications, 4,4-bis(ethoxymethyl)cyclohexanone has also found use in materials science. Its unique combination of rigidity and flexibility makes it suitable for the synthesis of polymers with tailored mechanical properties. Studies have demonstrated that polymers derived from this compound exhibit enhanced thermal stability and improved solubility, which are critical factors in applications such as coatings, adhesives, and advanced composites. These properties make 4,4-bis(ethoxymethyl)cyclohexanone a valuable precursor in the development of high-performance materials.

The physical properties of 4,4-bis(ethoxymethyl)cyclohexanone have been extensively characterized through various analytical techniques. It is a colorless liquid with a molecular weight of 206.31 g/mol and a boiling point of approximately 250°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties facilitate its handling and processing in both laboratory and industrial settings.

Safety considerations are an important aspect when working with any chemical compound. While 4,4-bis(ethoxymethyl)cyclohexanone is generally considered safe under standard laboratory conditions, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following established safety protocols.

In conclusion, 4,4-bis(ethoxymethyl)cyclohexanone (CAS No. 1628927-31-0) is a versatile compound with a wide range of applications in both pharmaceutical and materials science fields. Its unique chemical structure provides a foundation for further research and development, making it an important molecule for scientists and engineers alike. As ongoing studies continue to uncover new possibilities for its use, the importance of this compound is likely to grow in the coming years.

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